Cas no 1040638-14-9 (N-(4-carbamoylphenyl)-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-(4-carbamoylphenyl)-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 1040638-14-9
• MF: C₁₉H₁₅FN₄O₃
• MW: 366.345807313919
• CID: 6074948
• PubChem ID: 27376609
• Update Time: 2025-05-26

N-(4-carbamoylphenyl)-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-carbamoylphenyl)-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide
• N-(4-carbamoylphenyl)-1-[(4-fluorophenyl)methyl]-6-oxopyridazine-3-carboxamide
• F5320-0347
• VU0641839-1
• AKOS024506724
• N-(4-carbamoylphenyl)-1-(4-fluorobenzyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• 1040638-14-9

• Inchi： 1S/C19H15FN4O3/c20-14-5-1-12(2-6-14)11-24-17(25)10-9-16(23-24)19(27)22-15-7-3-13(4-8-15)18(21)26/h1-10H,11H2,(H2,21,26)(H,22,27)
• InChI Key： RKPAQVCDQVSQMG-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(C(=O)N)C=C2)=O)=NN(CC2=CC=C(F)C=C2)C(=O)C=C1

Computed Properties

• Exact Mass: 366.11281852g/mol
• Monoisotopic Mass: 366.11281852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-carbamoylphenyl)-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide

Introduction to N-(4-carbamoylphenyl)-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 1040638-14-9)

N-(4-carbamoylphenyl)-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1040638-14-9, belongs to the class of pyridazine derivatives, which are known for their diverse biological activities and potential therapeutic applications.

The molecular structure of this compound features a complex arrangement of functional groups, including a carbamoyl group attached to a phenyl ring, a 4-fluorophenylmethyl moiety, and a pyridazine core with an amide functional group. This intricate architecture suggests that the compound may exhibit unique chemical properties and biological interactions, making it a subject of intense interest for researchers.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential use in medicinal chemistry. Pyridazine derivatives, in particular, have shown promise in various therapeutic areas due to their ability to interact with biological targets in multiple ways. The presence of both electron-withdrawing and electron-donating groups in the structure of N-(4-carbamoylphenyl)-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide suggests that it may possess the ability to modulate biological pathways effectively.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of a carbamoyl group and a fluorinated aromatic ring can enhance the binding affinity and selectivity of the compound towards specific biological targets. This feature is particularly important in the development of drugs that need to interact with proteins or enzymes with high precision.

Recent studies have highlighted the importance of fluorine atoms in medicinal chemistry due to their ability to influence metabolic stability, binding affinity, and pharmacokinetic properties. The incorporation of a 4-fluorophenylmethyl group in this compound may contribute to its stability and efficacy in biological systems. Furthermore, the presence of an amide functional group can provide additional sites for hydrogen bonding, which is crucial for maintaining interactions with biological targets.

The pyridazine core of N-(4-carbamoylphenyl)-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide is known to be a versatile scaffold in drug design. Pyridazines have been widely used in the development of drugs targeting various diseases, including cancer, inflammation, and infectious diseases. The structural flexibility of this core allows for modifications that can fine-tune its biological activity and pharmacological properties.

Current research in the field of heterocyclic chemistry has been focused on identifying new structural motifs that can enhance drug-like properties. The compound under discussion represents an excellent example of such a motif, combining multiple functional groups that are known to improve bioavailability and target engagement. This makes it a valuable candidate for further exploration in medicinal chemistry.

The synthesis of N-(4-carbamoylphenyl)-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide involves multiple steps that require precise control over reaction conditions. The introduction of fluorine atoms into organic molecules is often challenging due to their high reactivity and tendency to undergo side reactions. However, advances in synthetic methodologies have made it possible to incorporate fluorine atoms into complex molecules with high efficiency.

In conclusion, N-(4-carbamoylphenyl)-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 1040638-14-9) is a promising compound with significant potential in pharmaceutical research. Its unique molecular structure and functional groups make it an attractive candidate for further investigation into its biological activities and therapeutic applications. As research continues to uncover new uses for pyridazine derivatives, compounds like this one are likely to play an important role in the development of next-generation drugs.